Cas no 887264-67-7 (Benzoic acid, 4-iodo-, 3,4-dimethylphenyl ester)

• Product Name: Benzoic acid, 4-iodo-, 3,4-dimethylphenyl ester
• CAS No: 887264-67-7
• MF: C₁₅H₁₃IO₂
• MW: 352.166996717453
• CID: 1929371
• PubChem ID: 11696020
• Update Time: 2025-04-21

Benzoic acid, 4-iodo-, 3,4-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-iodo-, 3,4-dimethylphenyl ester
• 3,4-Dimethylphenyl 4-iodobenzoate
• SCHEMBL14139886
• 887264-67-7
• DTXSID201299264
• AKOS015964805

• Inchi： 1S/C15H13IO2/c1-10-3-8-14(9-11(10)2)18-15(17)12-4-6-13(16)7-5-12/h3-9H,1-2H3
• InChI Key： UVKBPELZFOKRHA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(=O)OC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 351.99603Da
• Monoisotopic Mass: 351.99603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų